Cas no 1542666-41-0 (2-(4-Aminopiperidin-1-yl)-N-butyl-N-methylacetamide)

2-(4-Aminopiperidin-1-yl)-N-butyl-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-aminopiperidin-1-yl)-N-butyl-N-methylacetamide
- 2-(4-Aminopiperidin-1-yl)-N-butyl-N-methylacetamide
-
- Inchi: 1S/C12H25N3O/c1-3-4-7-14(2)12(16)10-15-8-5-11(13)6-9-15/h11H,3-10,13H2,1-2H3
- InChI Key: CRBNMGHYAKCGIV-UHFFFAOYSA-N
- SMILES: O=C(CN1CCC(CC1)N)N(C)CCCC
Computed Properties
- Exact Mass: 227.199762429 g/mol
- Monoisotopic Mass: 227.199762429 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Molecular Weight: 227.35
- Topological Polar Surface Area: 49.6
2-(4-Aminopiperidin-1-yl)-N-butyl-N-methylacetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1908-1424-1g |
2-(4-aminopiperidin-1-yl)-N-butyl-N-methylacetamide |
1542666-41-0 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
Life Chemicals | F1908-1424-0.25g |
2-(4-aminopiperidin-1-yl)-N-butyl-N-methylacetamide |
1542666-41-0 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
Life Chemicals | F1908-1424-2.5g |
2-(4-aminopiperidin-1-yl)-N-butyl-N-methylacetamide |
1542666-41-0 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
Life Chemicals | F1908-1424-5g |
2-(4-aminopiperidin-1-yl)-N-butyl-N-methylacetamide |
1542666-41-0 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
TRC | A175511-100mg |
2-(4-aminopiperidin-1-yl)-n-butyl-n-methylacetamide |
1542666-41-0 | 100mg |
$ 115.00 | 2022-06-08 | ||
Life Chemicals | F1908-1424-10g |
2-(4-aminopiperidin-1-yl)-N-butyl-N-methylacetamide |
1542666-41-0 | 95%+ | 10g |
$3532.0 | 2023-09-07 | |
Life Chemicals | F1908-1424-0.5g |
2-(4-aminopiperidin-1-yl)-N-butyl-N-methylacetamide |
1542666-41-0 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
TRC | A175511-1g |
2-(4-aminopiperidin-1-yl)-n-butyl-n-methylacetamide |
1542666-41-0 | 1g |
$ 680.00 | 2022-06-08 | ||
TRC | A175511-500mg |
2-(4-aminopiperidin-1-yl)-n-butyl-n-methylacetamide |
1542666-41-0 | 500mg |
$ 435.00 | 2022-06-08 |
2-(4-Aminopiperidin-1-yl)-N-butyl-N-methylacetamide Related Literature
-
Yang Liu,Keli Zhong,Zhaohua Li,Yanqiu Wang,Tie Chen,Myongsoo Lee,Long Yi Jin Polym. Chem., 2015,6, 7395-7401
-
Ryoji Kusaka,Yoshiya Inokuchi,Takayuki Ebata Phys. Chem. Chem. Phys., 2009,11, 9132-9140
-
Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
-
Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
-
Dnyaneshwar Kand,Prashant Sahebrao Mandal,Tanmoy Saha,Pinaki Talukdar RSC Adv., 2014,4, 59579-59586
Additional information on 2-(4-Aminopiperidin-1-yl)-N-butyl-N-methylacetamide
Comprehensive Overview of 2-(4-Aminopiperidin-1-yl)-N-butyl-N-methylacetamide (CAS No. 1542666-41-0): Properties, Applications, and Research Insights
The compound 2-(4-Aminopiperidin-1-yl)-N-butyl-N-methylacetamide (CAS No. 1542666-41-0) is a specialized piperidine derivative with a unique molecular structure that combines an aminopiperidine core with a butyl-methylacetamide side chain. This structural configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research and organic synthesis. The presence of both amine and amide functional groups allows for versatile interactions in biological systems, positioning it as a potential candidate for drug discovery and biochemical studies.
In recent years, the demand for piperidine-based compounds has surged due to their widespread applications in medicinal chemistry. Researchers are particularly intrigued by the 4-aminopiperidine moiety, which is known to enhance bioavailability and target specificity in drug design. The N-butyl-N-methylacetamide segment further contributes to the compound's lipophilicity, a critical factor in optimizing drug delivery across cellular membranes. These attributes align with current trends in small-molecule therapeutics and precision medicine, where molecular tailoring is key to addressing unmet medical needs.
From a synthetic perspective, CAS No. 1542666-41-0 exemplifies the convergence of heterocyclic chemistry and amide bond formation strategies. Its synthesis typically involves multi-step protocols, including nucleophilic substitution and amide coupling reactions, which are central topics in modern organic chemistry curricula. The compound's stability under physiological conditions also makes it a valuable reference standard in analytical methods such as HPLC and LC-MS, techniques frequently searched by analytical chemists and quality control professionals.
The pharmacological potential of 2-(4-Aminopiperidin-1-yl)-N-butyl-N-methylacetamide has garnered attention in neuroscience research, where piperidine derivatives are explored for modulating neurotransmitter systems. While specific mechanisms remain under investigation, its structural similarity to known neuromodulators sparks discussions in academic forums about its possible role in GPCR targeting—a hot topic in drug discovery circles. This aligns with frequent search queries like "piperidine drugs in CNS disorders" or "amide-containing bioactive molecules."
Industrial applications of this compound extend to catalyst development and material science, where its amine functionality can serve as a ligand in metal-organic frameworks (MOFs). Such interdisciplinary relevance addresses trending searches on "functionalized piperidines in nanotechnology" and "hybrid organic-inorganic materials." Moreover, its logP value and hydrogen bonding capacity—frequently queried parameters in QSAR studies—make it a benchmark in computational chemistry workflows.
Quality and safety considerations for CAS No. 1542666-41-0 adhere to global standards like ICH guidelines and REACH compliance, addressing common regulatory questions in pharmaceutical manufacturing. Storage recommendations typically emphasize protection from moisture and oxidation—details highly sought after by laboratory technicians. As research continues, this compound's role in advancing green chemistry principles (e.g., atom economy in synthesis) remains an area of active exploration, resonating with sustainability-focused inquiries.
In conclusion, 2-(4-Aminopiperidin-1-yl)-N-butyl-N-methylacetamide represents a multifaceted chemical entity bridging theoretical research and practical applications. Its structural features cater to evolving needs in medicinal chemistry, analytical science, and material engineering, while its study addresses numerous frequently asked questions in chemistry databases and AI-powered search platforms. Continued investigation into its properties will likely uncover further utilities in cutting-edge scientific domains.
1542666-41-0 (2-(4-Aminopiperidin-1-yl)-N-butyl-N-methylacetamide) Related Products
- 527674-00-6(2-(1-Methyl-4-piperidinyl)azepane)
- 1353944-41-8([1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester)
- 1375474-07-9(2-methyl-1-propyl-1H-indole-3-sulfonyl chloride)
- 2026616-53-3(Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-4-methyl-)
- 922874-25-7(1-1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea)
- 320417-17-2(7-(2-Pyridinyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile)
- 2228518-51-0(4-(azetidin-3-yl)-1,3,5-trimethyl-1H-pyrazole)
- 321429-92-9(Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate)
- 1007556-74-2(3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)
- 921996-19-2(N-(1,3-benzothiazol-2-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)


